Cas no 1190314-27-2 (3-chloro-4-methoxy-1h-pyrrolo[2,3-b]pyridine)

• Product Name: 3-chloro-4-methoxy-1h-pyrrolo[2,3-b]pyridine
• CAS No: 1190314-27-2
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 1208418
• PubChem ID: 53412627
• Update Time: 2025-04-20

3-chloro-4-methoxy-1h-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-1h-pyrrolo[2,3-b]pyridine
• SB14447
• 1190314-27-2

• Inchi： 1S/C8H7ClN2O/c1-12-6-2-3-10-8-7(6)5(9)4-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： OABHTDGCGYZMRB-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C1=C(C=CN=2)OC

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines